Ethane, 2-bromo-1,1,1-trimethoxy-

• IUPAC Name: 2-bromo-1,1,1-trimethoxyethane
• InChI: InChI=1S/C5H11BrO3/c1-7-5(4-6,8-2)9-3/h4H2,1-3H3
• InChI Key: LHMGHGBEIOQFGF-UHFFFAOYSA-N
• Canonical SMILES: COC(CBr)(OC)OC
• Molecular Formula: C5H11BrO3
• DSSTOX Substance ID: DTXSID50448791
• Molecular Weight: 199.04 g/mol
• CAS RN: 40070-40-4

Description

Ethane, 2-bromo-1,1,1-trimethoxy- (E2BT) is an organobromine compound that is widely used in scientific research. It is a colorless liquid with a boiling point of 135 °C and a melting point of -78 °C. It is most commonly used in organic synthesis and as a reagent for a variety of reactions. In addition, E2BT has recently been studied for its potential use in various biomedical applications.

Scientific Research Applications

Separation and Synthesis in Organic Chemistry

Ethane, 2-bromo-1,1,1-trimethoxy-, is an organic compound involved in various synthesis and separation processes within organic chemistry. In a study by Liu Qiao-yun, 1-Bromo-2-(p-nitrophenoxy)ethane was synthesized in the reaction of p-nitrophenol with ethylene dibromide, where ethane, 2-bromo-1,1,1-trimethoxy-, may serve as a related compound or intermediate. This process also involved the formation of 1,2-di-(p-nitrophenoxy)ethane as a byproduct, highlighting the compound's role in organic synthesis and the importance of solvent selection for compound separation (Liu Qiao-yun, 2004).

Brominated Flame Retardants

In the context of brominated flame retardants, studies such as the thermal decomposition analysis of 1,2-bis(2,4,6-tribromophenoxy)ethane (BTBPE) by M. Altarawneh and B. Dlugogorski offer insights into the behavior of brominated compounds under high temperatures. These findings are crucial for understanding the environmental impact and safety implications of using brominated flame retardants, which could be related to compounds like ethane, 2-bromo-1,1,1-trimethoxy- (Altarawneh & Dlugogorski, 2014).

Polymer Science and Material Chemistry

The compound also finds applications in polymer science and material chemistry. For example, T. Gunji et al. discussed the synthesis of free-standing films from 3-mercaptopropyl(trimethoxy)silane/1,2-bis(triethoxysilyl)ethane copolymers, demonstrating the utility of trimethoxy functionalities in creating advanced materials with specific properties, such as sulfonyl group incorporation for enhanced stability (Gunji et al., 2010).

Anesthetic Compounds and Molecular Interactions

Furthermore, the study of halogenated ethanes like 2-bromo-2-chloro-1,1,1-trifluoroethane (Halothane) reveals the significance of molecular interactions and the impact of fluorine substitution in anesthetic compounds. These insights contribute to the broader understanding of how slight modifications in molecular structure, such as those in ethane, 2-bromo-1,1,1-trimethoxy-, can significantly alter physical and chemical properties (Olejniczak et al., 2009).

Mechanism of Action

Target of Action

Ethane, 2-bromo-1,1,1-trimethoxy-, also known as Bromoacetaldehyde dimethyl acetal, is a brominated pharmaceutical intermediate It is often used in the synthesis of various pharmaceuticals, suggesting that its targets may vary depending on the specific drug it is used to produce .

Mode of Action

It is known that the compound is activated by the removal of excess bromide ions, making it more reactive and less prone to decomposition . This activation process involves the addition of silver bicarbonate powder during the production of the pharmaceutical intermediate .

Biochemical Pathways

Given its use as a pharmaceutical intermediate, it is likely involved in various biochemical reactions depending on the specific drug it is used to synthesize .

Pharmacokinetics

As a pharmaceutical intermediate, its pharmacokinetic properties would largely depend on the specific drug it is used to produce .

Result of Action

As a pharmaceutical intermediate, it is likely that its effects at the molecular and cellular level are largely determined by the specific drug it is used to synthesize .

Action Environment

The action, efficacy, and stability of Ethane, 2-bromo-1,1,1-trimethoxy- can be influenced by various environmental factors. For instance, during its production, the temperature is carefully controlled, and specific substances are added to enhance its reactivity and prevent decomposition . .